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Compound of Interest

Compound Name: Tridecyl methane sulfonate

Cat. No.: B15601511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data for

Tridecyl methanesulfonate (CAS No. 62732-69-8) is readily available in the public domain. The

following guide is based on the known hazards of analogous short-chain alkyl

methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate

(EMS). Alkyl esters of methanesulfonic acid are a class of compounds with the potential for

significant health hazards, including genotoxicity, mutagenicity, and carcinogenicity.[1][2]

Therefore, Tridecyl methanesulfonate should be handled with extreme caution, assuming it

possesses similar hazardous properties.

Executive Summary
This technical guide provides an in-depth overview of the potential safety and handling

precautions for Tridecyl methanesulfonate. Due to the absence of specific data for this long-

chain alkyl methanesulfonate, this document extrapolates information from well-studied,

analogous compounds. Researchers, scientists, and drug development professionals should

use this guide as a starting point for a rigorous safety assessment and the implementation of

stringent safety protocols.

Hazard Identification and Classification
Based on the hazard profile of related alkyl methanesulfonates, Tridecyl methanesulfonate

should be considered a hazardous substance. The primary concerns are its potential as a DNA
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alkylating agent, which can lead to mutagenic and carcinogenic effects.[1][2]

Table 1: Postulated GHS Classification for Tridecyl Methanesulfonate

Hazard Class Hazard Category Postulated H-Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.

Germ Cell Mutagenicity Category 1B
H340: May cause genetic

defects.

Carcinogenicity Category 1B H350: May cause cancer.

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child.

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 2
H411: Toxic to aquatic life with

long lasting effects.

GHS Labeling Workflow
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Caption: Postulated GHS labeling process for Tridecyl methanesulfonate.

Physical and Chemical Properties
Specific physical and chemical properties for Tridecyl methanesulfonate are not well-

documented. The following table provides estimated values based on its chemical structure

and data from related compounds.

Table 2: Estimated Physical and Chemical Properties of Tridecyl Methanesulfonate
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Property
Estimated
Value/Information

Source/Analogy

CAS Number 62732-69-8 -

Molecular Formula C14H30O3S -

Molecular Weight 278.45 g/mol -

Appearance
Likely a colorless to yellowish

liquid or low-melting solid

Analogy with other long-chain

esters

Odor
No data available, likely faint

or pungent

Analogy with other

methanesulfonates

Boiling Point No data available -

Melting Point No data available -

Solubility
Insoluble in water; soluble in

organic solvents

General property of long-chain

esters

Toxicological Information
There is no specific toxicological data for Tridecyl methanesulfonate. However, the toxicity of

alkyl methanesulfonates is primarily due to their ability to alkylate DNA.[1] Short-chain alkyl

methanesulfonates are known mutagens and carcinogens in animal studies.[3] It is prudent to

assume that Tridecyl methanesulfonate may exhibit similar toxicological properties.

Table 3: Postulated Toxicological Profile of Tridecyl Methanesulfonate
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Toxicological Endpoint Postulated Effect Basis of Postulation

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed. Potential

for dermal and inhalation

toxicity.

Analogy with short-chain alkyl

methanesulfonates.

Skin Corrosion/Irritation Causes skin irritation.
Analogy with short-chain alkyl

methanesulfonates.

Serious Eye Damage/Irritation Causes serious eye irritation.
Analogy with short-chain alkyl

methanesulfonates.

Respiratory or Skin

Sensitization

May cause an allergic skin

reaction.

Analogy with short-chain alkyl

methanesulfonates.

Germ Cell Mutagenicity May cause genetic defects.
Known property of alkyl

methanesulfonates.[1][2]

Carcinogenicity May cause cancer.
Known property of alkyl

methanesulfonates.[1][2]

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.

Analogy with short-chain alkyl

methanesulfonates.

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.

Analogy with other irritating

chemicals.

Specific Target Organ Toxicity

(Repeated Exposure)

Potential for target organ

damage on repeated

exposure.

General concern for hazardous

substances.

Aspiration Hazard No data available. -

Signaling Pathway of Alkylating Agent Induced DNA Damage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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